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  4. (2S,4R)-4-(Acetylthio)-2-[[(aminosulfonyl)[(1,1-dimethylethoxy)carbonyl]amino]methyl]-1-pyrrolidinec
(2S,4R)-4-(Acetylthio)-2-[[(aminosulfonyl)[(1,1-dimethylethoxy)carbonyl]amino]methyl]-1-pyrrolidinec (2S,4R)-4-(Acetylthio)-2-[[(aminosulfonyl)[(1,1-dimethylethoxy)carbonyl]amino]methyl]-1-pyrrolidinec
Brand Name: Vulcanchem
CAS No.: 571176-82-4
VCID: VC0041417
InChI: InChI=1S/C21H30N4O9S2/c1-14(26)35-18-11-17(12-24(36(22,31)32)20(28)34-21(2,3)4)23(13-18)19(27)33-10-9-15-5-7-16(8-6-15)25(29)30/h5-8,17-18H,9-13H2,1-4H3,(H2,22,31,32)/t17-,18+/m0/s1
SMILES: CC(=O)SC1CC(N(C1)C(=O)OCCC2=CC=C(C=C2)[N+](=O)[O-])CN(C(=O)OC(C)(C)C)S(=O)(=O)N
Molecular Formula: C21H30N4O9S2
Molecular Weight: 546.61

(2S,4R)-4-(Acetylthio)-2-[[(aminosulfonyl)[(1,1-dimethylethoxy)carbonyl]amino]methyl]-1-pyrrolidinec

CAS No.: 571176-82-4

Reference Standards

VCID: VC0041417

Molecular Formula: C21H30N4O9S2

Molecular Weight: 546.61

(2S,4R)-4-(Acetylthio)-2-[[(aminosulfonyl)[(1,1-dimethylethoxy)carbonyl]amino]methyl]-1-pyrrolidinec - 571176-82-4

CAS No. 571176-82-4
Product Name (2S,4R)-4-(Acetylthio)-2-[[(aminosulfonyl)[(1,1-dimethylethoxy)carbonyl]amino]methyl]-1-pyrrolidinec
Molecular Formula C21H30N4O9S2
Molecular Weight 546.61
IUPAC Name 2-(4-nitrophenyl)ethyl (2S,4R)-4-acetylsulfanyl-2-[[(2-methylpropan-2-yl)oxycarbonyl-sulfamoylamino]methyl]pyrrolidine-1-carboxylate
Standard InChI InChI=1S/C21H30N4O9S2/c1-14(26)35-18-11-17(12-24(36(22,31)32)20(28)34-21(2,3)4)23(13-18)19(27)33-10-9-15-5-7-16(8-6-15)25(29)30/h5-8,17-18H,9-13H2,1-4H3,(H2,22,31,32)/t17-,18+/m0/s1
Standard InChIKey LEARFGJHVKGCLB-ZWKOTPCHSA-N
SMILES CC(=O)SC1CC(N(C1)C(=O)OCCC2=CC=C(C=C2)[N+](=O)[O-])CN(C(=O)OC(C)(C)C)S(=O)(=O)N
Synonyms (2S,4R)-4-Acetylthio-2-(N-sulfamoyl-tert-butoxycarbonylaminomethyl)-1-(4-nitrobenzyloxycarbonyl)pyrrolidine_x000B_
PubChem Compound 131698581
Last Modified Nov 11 2021
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